10-(4-morpholinylacetyl)-10H-phenothiazine

• IUPAC Name: 2-morpholin-4-yl-1-phenothiazin-10-ylethanone
• InChI: InChI=1S/C18H18N2O2S/c21-18(13-19-9-11-22-12-10-19)20-14-5-1-3-7-16(14)23-17-8-4-2-6-15(17)20/h1-8H,9-13H2
• InChI Key: IOFMQSRGRPMPGN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC(=O)N2C3=CC=CC=C3SC4=CC=CC=C42
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol
• Solubility: >49 [ug/mL] (The mean of the results at pH 7.4)

Description

Morpholine is a common component in many compounds due to its versatile properties. It is an organic chemical compound having the chemical formula O(C H 2 CH 2) 2 NH. This heterocycle features both amine and ether functional groups. Phenothiazine is a tricyclic compound that is often used in the synthesis of pharmaceuticals and dyes.

Chemical Reactions Analysis

The chemical reactions involving “10-(4-morpholinylacetyl)-10H-phenothiazine” would depend on the specific conditions and reactants present. Morpholine is known to be a base, reacting with acids to form salts.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Morpholine is a colorless liquid with a weak, ammonia-like odor.

Scientific Research Applications

Antipsychotic Activity

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Solvent in Chemical Reactions

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Quinazoline Derivatives Synthesis

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Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For instance, some morpholine derivatives are used as proteasome inhibitors in cancer treatment.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For instance, morpholine is flammable and corrosive.